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The following workflow and data are based on a study that optimized gold recovery from Waste Printed

Circuit Boards (WPCBs) using bromide leaching and RSM [1] [2].

The diagram below illustrates the complete experimental workflow from initial sample preparation to the

final recovery of gold.

Diagram Title: Bromide Leaching and Gold Recovery Workflow

Central Composite Design (CCD) for Leaching Optimization

The researchers used a three-factor, two-level Central Composite Design (CCD) to model and optimize the

leaching process. The table below outlines the independent variables and their ranges [2].

Independent Variable Symbol Low Level (-1) High Level (+1)

Time A 30 min 90 min

Temperature B 30 °C 70 °C

Stirring Speed C 300 rpm 500 rpm
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The experimental data was fitted to a second-order polynomial model. The Analysis of Variance (ANOVA)

was used to validate the model's significance and to determine the optimal conditions for maximum gold

dissolution [2].

Model Validation and Optimal Conditions

The quadratic model derived from the RSM analysis was found to be statistically significant. The ANOVA

results confirmed that the model could accurately predict gold leaching efficiency within the tested ranges

[2].

Model Validation Metric Description Finding in the Study [2]

Model Significance The p-value of the model indicates its
statistical significance.

The model was statistically
significant (p-value < 0.05).

Coefficient of
Determination (R²)

How well the model explains the
variability of the response data.

The model had a high R² value,
indicating a good fit.

| Optimal Conditions | The combination of factors predicted to yield the highest gold leaching. | Time: 60

min Temperature: 50 °C Stirring Speed: 400 rpm |

Under these optimized conditions, the process achieved a high and efficient recovery of gold from the

WPCBs [2].

Bromide Leaching in Context

While a full quantitative comparison with other methods is beyond the scope of the available data, the

researched study and other sources highlight some key contextual advantages of the bromide process [2] [3].

Compared to Cyanide Leaching: Bromide leaching is noted as a potentially safer and more
environmentally friendly alternative to traditional cyanidation, which poses serious environmental
risks due to cyanide's high toxicity [2].

Compared to Chlorine Leaching: Bromide methods avoid the difficulty of controlling corrosive
chlorine gas, which is a significant challenge in chloride-based leaching processes [2] [3].
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Advantage of RSM: The use of Response Surface Methodology allowed the researchers to

efficiently optimize the leaching parameters with fewer experiments, saving time and resources while
building a predictive model for the process [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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